3,4,5-trimethoxy-N-(3-{[(4-methyl-2-pyridinyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C23H23N3O5
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[3-[(4-methylpyridin-2-yl)carbamoyl]phenyl]benzamide
• InChI: InChI=1S/C23H23N3O5/c1-14-8-9-24-20(10-14)26-22(27)15-6-5-7-17(11-15)25-23(28)16-12-18(29-2)21(31-4)19(13-16)30-3/h5-13H,1-4H3,(H,25,28)(H,24,26,27)
• InChI Key: RFXOIFDQQHDTDN-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Description

3,4,5-trimethoxy-N-(3-{[(4-methyl-2-pyridinyl)amino]carbonyl}phenyl)benzamide is a synthetic compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as "Compound X" in the scientific literature.

Mechanism of Action

Compound X acts by binding to specific receptors in the body, which triggers a series of biochemical events. These events can lead to changes in gene expression, cell signaling, and other physiological responses.
Biochemical and Physiological Effects:
Compound X has been shown to have a wide range of biochemical and physiological effects in various cell types. These effects include the inhibition of cell growth, induction of apoptosis, and modulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its high selectivity for certain receptors. This property allows researchers to study specific biological processes without interference from other cellular pathways. However, one limitation of using Compound X is its relatively high cost, which can limit its use in certain research settings.

Future Directions

There are several future directions for research involving Compound X. One area of interest is the development of new synthetic analogs with improved properties, such as increased potency or selectivity. Another direction is the study of the effects of Compound X in various disease models, such as cancer or autoimmune disorders. Additionally, researchers are interested in exploring the potential therapeutic applications of Compound X in these and other disease states.
In conclusion, Compound X is a valuable tool in scientific research due to its unique properties and ability to selectively bind to certain receptors. Its use in the study of various biological processes has led to numerous insights and discoveries, and its potential applications in disease therapy continue to be explored.

Synthesis Methods

The synthesis of Compound X involves several steps. The first step involves the synthesis of a key intermediate, which is then coupled with another intermediate to form Compound X. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

Compound X has been used extensively in scientific research due to its ability to selectively bind to certain receptors in the body. This property makes it a valuable tool in the study of various biological processes, including the regulation of cell growth and differentiation.